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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro kinase assay for the
Janus kinase (JAK) inhibitor, Jak-IN-37. It includes detailed experimental protocols for
commonly employed assay methodologies, a summary of inhibitory activity, and visualizations
of the relevant signaling pathway and experimental workflows.

Quantitative Data Summary

Jak-IN-37 is a potent inhibitor of multiple members of the JAK family. The half-maximal
inhibitory concentration (IC50) values, which represent the concentration of the inhibitor
required to reduce the enzyme activity by 50%, are summarized below. These values are
crucial for assessing the potency and selectivity of the compound.
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Kinase Target IC50 (nM)
JAK1 0.52

JAK2 2.26

JAK3 84

TYK2 (JAK4) 1.09

Data sourced from MedchemExpress.[1]

Signaling Pathway

The Janus kinase/signal transducer and activator of transcription (JAK-STAT) pathway is a
critical signaling cascade involved in immunity, cell proliferation, and differentiation. Cytokines
and growth factors binding to their receptors activate associated JAKs, which then
phosphorylate STAT proteins, leading to their dimerization, nuclear translocation, and
regulation of gene expression. Jak-IN-37 exerts its effect by inhibiting the kinase activity of
JAKSs, thereby blocking this signaling cascade.
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Preparation

Prepare Serial Dilutions Prepare Kinase Reaction
of Jak-IN-37 Master Mix (Enzyme, Substrate, Buffer)

Reaction

Dispense Inhibitor and
Master Mix into Assay Plate

Initiate Reaction with ATP

Incubate at Controlled Temperature

Detection

Stop Reaction and Add
Detection Reagents

i

Incubate for Signal Development

Anal

Read Plate (Luminescence/Fluorescence)

Calculate % Inhibition

Determine IC50 Value
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Start: Assess Inhibitor Selectivity

Perform In Vitro Kinase Assay Perform In Vitro Kinase Assay Perform In Vitro Kinase Assay Perform In Vitro Kinase Assay
for JAK1 with Jak-IN-37 for JAK2 with Jak-IN-37 for JAK3 with Jak-IN-37 for TYK2 with Jak-IN-37

Determine IC50 for JAK1 Determine IC50 for JAK2 Determine IC50 for JAK3 Determine IC50 for TYK2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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